Cas no 1007073-92-8 (ethyl 3,4-dimethyl-2-[(1,2-oxazole-5-carbonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 3,4-dimethyl-2-[(1,2-oxazole-5-carbonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 1007073-92-8
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 5470507
• Update Time: 2025-08-05

ethyl 3,4-dimethyl-2-[(1,2-oxazole-5-carbonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ZJCICZZKNAPRLH-WYMLVPIESA-N
• ethyl 3,4-dimethyl-2-[(1,2-oxazole-5-carbonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxylate

• Inchi： 1S/C12H13N3O4S/c1-4-18-11(17)9-7(2)15(3)12(20-9)14-10(16)8-5-6-13-19-8/h5-6H,4H2,1-3H3/b14-12+
• InChI Key： ZJCICZZKNAPRLH-WYMLVPIESA-N
• SMILES： S1C(C(OCC)=O)=C(C)N(C)/C/1=N\C(C1ON=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 3,4-dimethyl-2-[(1,2-oxazole-5-carbonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxylate

Ethyl 3,4-Dimethyl-2-[(1,2-Oxazole-5-Carbonyl)Imino]-2,3-Dihydro-1,3-Thiazole-5-Carboxylate: A Comprehensive Overview

Ethyl 3,4-Dimethyl-2-[(1,2-Oxazole-5-Carbonyl)Imino]-2,3-Dihydro-1,3-Thiazole-5-Carboxylate, identified by the CAS number 1007073-92-8, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of oxazole and imino groups further enhances its chemical versatility and potential applications.

The molecular structure of this compound is characterized by a thiazole ring system with substituents that include ethyl groups and an oxazole-derived imino group. The oxazole ring is fused with a carbonyl group, forming a conjugated system that contributes to the compound's stability and reactivity. The imino group introduces additional functionality, making this compound a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, research has shown that the compound exhibits moderate inhibitory activity against certain proteases, suggesting its potential as a lead compound for anti-inflammatory or antiviral therapies.

In terms of synthesis, this compound can be prepared through a multi-step process involving the reaction of appropriate thiazole precursors with oxazole derivatives. The use of mild reaction conditions ensures high yields and maintains the integrity of the functional groups. The synthesis pathway also allows for modifications to the substituents on the thiazole ring, enabling the creation of analogs with varying biological activities.

The compound's properties make it suitable for applications in materials science as well. Its ability to form stable complexes with metal ions has been explored in the context of catalysis and sensor development. Additionally, its fluorescence properties under certain conditions suggest potential uses in imaging technologies.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis to form less complex molecules. However, further research is needed to evaluate its long-term effects on ecosystems.

In conclusion, ethyl 3,4-dimethyl-2-[(1,2-oxazole-5-carbonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxylate represents a valuable addition to the arsenal of organic compounds with diverse applications. Its unique structure and functional groups make it a subject of interest for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both chemical science and therapeutic development.